(1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperidin-3-yl)(4-(2,5-dimethylphenyl)piperazin-1-yl)methanone

• IUPAC Name: [4-(2,5-dimethylphenyl)piperazin-1-yl]-[1-(6-imidazol-1-ylpyridazin-3-yl)piperidin-3-yl]methanone
• InChI: InChI=1S/C25H31N7O/c1-19-5-6-20(2)22(16-19)29-12-14-30(15-13-29)25(33)21-4-3-10-31(17-21)23-7-8-24(28-27-23)32-11-9-26-18-32/h5-9,11,16,18,21H,3-4,10,12-15,17H2,1-2H3
• InChI Key: NMRIEBKJODMSIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C(=O)C3CCCN(C3)C4=NN=C(C=C4)N5C=CN=C5
• Molecular Formula: C25H31N7O
• Molecular Weight: 445.6 g/mol

Description

The compound contains several functional groups including imidazole, pyridazine, piperidine, and piperazine rings. Imidazole rings are present in many important biological molecules, such as histidine and the related hormone histamine. Pyridazine is a heterocyclic compound with the formula (CH)4N2. It contains a six-membered ring with two adjacent nitrogen atoms. Piperidine is a widely used building block in the synthesis of organic compounds, including pharmaceuticals. Piperazine is a cyclic organic compound that has been widely used in the treatment of various human and animal infections.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. The exact method would depend on the specific reactivity and compatibility of the different parts of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple cyclic structures. The exact structure would depend on the specific arrangement and connectivity of these rings.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present. For example, the imidazole ring might be involved in acid-base reactions, while the piperidine and piperazine rings might undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of nitrogen in the imidazole, pyridazine, piperidine, and piperazine rings would likely make the compound a base.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, if the compound is a strong base, it might be corrosive.

Future Directions

Future research on this compound could involve further exploration of its synthesis and reactivity, as well as investigation of its potential biological activity.